12-Hydroxyheptadecatrienoic acid
12-Hydroxyheptadecatrienoic acid
12S-HHTrE is a trienoic fatty acid that consists of (5Z,8E,10E)-heptadeca-5,8,10-trienoic acid bearing an additional 12S-hydroxy substituent. It is a conjugate acid of a 12(S)-HHTrE(1-).
12-Hydroxyheptadecatrienoic acid is a natural product found in Homo sapiens with data available.
12-Hydroxyheptadecatrienoic acid is a natural product found in Homo sapiens with data available.
Brand Name:
Vulcanchem
CAS No.:
54397-84-1
VCID:
VC20887831
InChI:
InChI=1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h5-8,11,14,16,18H,2-4,9-10,12-13,15H2,1H3,(H,19,20)/b7-5-,8-6+,14-11+/t16-/m0/s1
SMILES:
CCCCCC(C=CC=CCC=CCCCC(=O)O)O
Molecular Formula:
C17H28O3
Molecular Weight:
280.4 g/mol
12-Hydroxyheptadecatrienoic acid
CAS No.: 54397-84-1
Cat. No.: VC20887831
Molecular Formula: C17H28O3
Molecular Weight: 280.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 12S-HHTrE is a trienoic fatty acid that consists of (5Z,8E,10E)-heptadeca-5,8,10-trienoic acid bearing an additional 12S-hydroxy substituent. It is a conjugate acid of a 12(S)-HHTrE(1-). 12-Hydroxyheptadecatrienoic acid is a natural product found in Homo sapiens with data available. |
|---|---|
| CAS No. | 54397-84-1 |
| Molecular Formula | C17H28O3 |
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | (5Z,8E,10E,12S)-12-hydroxyheptadeca-5,8,10-trienoic acid |
| Standard InChI | InChI=1S/C17H28O3/c1-2-3-10-13-16(18)14-11-8-6-4-5-7-9-12-15-17(19)20/h5-8,11,14,16,18H,2-4,9-10,12-13,15H2,1H3,(H,19,20)/b7-5-,8-6+,14-11+/t16-/m0/s1 |
| Standard InChI Key | KUKJHGXXZWHSBG-WBGSEQOASA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/C=C/C/C=C\CCCC(=O)O)O |
| SMILES | CCCCCC(C=CC=CCC=CCCCC(=O)O)O |
| Canonical SMILES | CCCCCC(C=CC=CCC=CCCCC(=O)O)O |
| Appearance | Assay:≥97%A solution in ethanol |
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